Cas no 1351989-64-4 (2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile)

• Product Name: 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile
• CAS No: 1351989-64-4
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• CID: 6383065
• PubChem ID: 67478820
• Update Time: 2025-10-30

2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile

• Inchi： 1S/C9H5F4NO/c10-7-2-1-5(3-6(7)4-14)8(15)9(11,12)13/h1-3,8,15H
• InChI Key： LQGOBDKEDLJLKP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(O)C(F)(F)F)=CC=C1F

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 272.4±40.0 °C(Predicted)
• pka: 11.29±0.10(Predicted)

Additional information on 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile

Professional Introduction to Compound with CAS No. 1351989-64-4 and Product Name: 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile

The compound identified by the CAS number 1351989-64-4 and the product name 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry. The presence of both fluorine and hydroxyl functional groups in its molecular structure imparts distinct chemical reactivity and biological activity, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluorine atom, with its electronegative nature, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. In particular, the introduction of fluorine at the 2-position of the benzene ring in 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile enhances its metabolic stability and binding affinity to biological targets. This has been a critical factor in the design of drugs that require prolonged half-lives and improved bioavailability.

The hydroxyethyl side chain at the 5-position of the benzonitrile group adds another layer of complexity to the compound's behavior. This functional group not only influences the solubility and permeability of the molecule but also provides a site for further chemical modifications. Researchers have been exploring various derivatives of this compound to optimize its biological activity. For instance, modifications at the hydroxyl group can lead to enhanced binding interactions with enzymes or receptors, which is crucial for developing effective pharmaceuticals.

In the realm of drug discovery, 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile has shown promise as a scaffold for designing molecules with anti-inflammatory, anticancer, and antimicrobial properties. The combination of fluorine and hydroxyl functionalities allows for fine-tuning of the compound's interaction with biological systems. For example, fluorinated benzonitriles have been reported to exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This makes them attractive candidates for developing novel anti-inflammatory drugs that target specific disease mechanisms.

Moreover, the structural features of this compound make it a valuable tool for studying molecular recognition processes. The presence of both polar and non-polar regions in its structure allows it to interact with a wide range of biological targets. This has led to its use in high-throughput screening assays to identify new drug candidates. The compound's ability to bind selectively to specific proteins or enzymes has been exploited in the development of targeted therapies for various diseases.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These predictions have guided experimental efforts and have led to the identification of new analogs with improved properties. The integration of experimental data with computational models has accelerated the drug discovery process significantly.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The development of efficient synthetic routes has been essential for scaling up production and making this compound accessible for further research.

From a regulatory perspective, ensuring compliance with safety standards is paramount when handling compounds like 1351989-64-4 and 2-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzonitrile. While these compounds are not classified as hazardous or controlled substances under current regulations, proper handling procedures must be followed to minimize risks associated with chemical exposure. laboratories employing these compounds must adhere to good laboratory practices (GLP) to ensure worker safety and environmental protection.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Innovations in synthetic chemistry continue to open new avenues for modifying its structure and enhancing its properties. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for society.